Cas no 3344-19-2 (Acetic acid,2-[4-(1,1-dimethylethyl)phenoxy]-, ethyl ester)

Acetic acid,2-[4-(1,1-dimethylethyl)phenoxy]-, ethyl ester structure
3344-19-2 structure
Product Name:Acetic acid,2-[4-(1,1-dimethylethyl)phenoxy]-, ethyl ester
CAS No:3344-19-2
MF:C14H20O3
MW:236.306804656982
CID:315629
PubChem ID:76867
Update Time:2025-04-19

Acetic acid,2-[4-(1,1-dimethylethyl)phenoxy]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Acetic acid,2-[4-(1,1-dimethylethyl)phenoxy]-, ethyl ester
    • ethyl [4-(1,1-dimethylethyl)phenoxy]acetate
    • 2-[4-(1,1-dimethylethyl)phenoxy]-Acetic acid,ethyl ester
    • SCHEMBL12412550
    • ethyl 2-(4-(tert-butyl)phenoxy)acetate
    • ethyl 2-(4-tert-butylphenoxy)acetate
    • 3344-19-2
    • (4-tert-butyl-phenoxy)-acetic acid ethyl ester
    • DTXSID20955068
    • EINECS 222-094-4
    • NS00047810
    • Ethyl (4-(1,1-dimethylethyl)phenoxy)acetate
    • Ethyl (4-tert-butylphenoxy)acetate
    • AKOS003658789
    • Inchi: 1S/C14H20O3/c1-5-16-13(15)10-17-12-8-6-11(7-9-12)14(2,3)4/h6-9H,5,10H2,1-4H3
    • InChI Key: XKOOVHYJLVRPNR-UHFFFAOYSA-N
    • SMILES: O(CC(=O)OCC)C1C=CC(=CC=1)C(C)(C)C

Computed Properties

  • Exact Mass: 236.1413
  • Monoisotopic Mass: 236.141
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.5A^2
  • XLogP3: 3.9

Experimental Properties

  • Density: 1.013
  • Boiling Point: 311.2°C at 760 mmHg
  • Flash Point: 127.2°C
  • Refractive Index: 1.486
  • PSA: 35.53
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